bis(4-chlorophenyl) (2-ethylphenyl)amidophosphate

• IUPAC Name: N-bis(4-chlorophenoxy)phosphoryl-2-ethylaniline
• InChI: InChI=1S/C20H18Cl2NO3P/c1-2-15-5-3-4-6-20(15)23-27(24,25-18-11-7-16(21)8-12-18)26-19-13-9-17(22)10-14-19/h3-14H,2H2,1H3,(H,23,24)
• InChI Key: WLMRKJWMHFXBAJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NP(=O)(OC2=CC=C(C=C2)Cl)OC3=CC=C(C=C3)Cl
• Molecular Formula: C20H18Cl2NO3P
• Molecular Weight: 422.2 g/mol

Description

Bis(4-chlorophenyl) (2-ethylphenyl)amidophosphate, also known as Chlorpyrifos, is a widely used organophosphate insecticide. It was first introduced in 1965 and has since been used to control pests in agriculture, forestry, and residential settings. Chlorpyrifos is a potent neurotoxin that can cause serious health problems in humans and animals.

Mechanism of Action

Bis(4-chlorophenyl) (2-ethylphenyl)amidophosphate inhibits the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This leads to an accumulation of acetylcholine in the nervous system, which can cause overstimulation of the nervous system and ultimately lead to paralysis and death.
Biochemical and Physiological Effects:
bis(4-chlorophenyl) (2-ethylphenyl)amidophosphate exposure can cause a range of biochemical and physiological effects. It can cause acute toxicity, leading to symptoms such as nausea, vomiting, diarrhea, and respiratory distress. Chronic exposure to bis(4-chlorophenyl) (2-ethylphenyl)amidophosphate can cause neurological damage, developmental delays, and cognitive impairment.

Advantages and Limitations for Lab Experiments

Bis(4-chlorophenyl) (2-ethylphenyl)amidophosphate is a widely used insecticide that has been extensively studied for its effects on the nervous system. It is a valuable tool for researchers studying the mechanisms of acetylcholinesterase inhibition and the effects of organophosphate exposure. However, bis(4-chlorophenyl) (2-ethylphenyl)amidophosphate is a potent neurotoxin that can cause serious health problems in humans and animals. Therefore, its use in research should be carefully regulated and monitored.

Future Directions

There are several future directions for research on bis(4-chlorophenyl) (2-ethylphenyl)amidophosphate. One area of research is the development of alternative insecticides that are less toxic to humans and the environment. Another area of research is the development of new methods for detecting and monitoring bis(4-chlorophenyl) (2-ethylphenyl)amidophosphate exposure. Finally, there is a need for further research on the long-term effects of bis(4-chlorophenyl) (2-ethylphenyl)amidophosphate exposure on human health.

Synthesis Methods

Bis(4-chlorophenyl) (2-ethylphenyl)amidophosphate is synthesized by reacting 2-chloro-5-methylpyridine with diethylthiophosphoryl chloride to form 2-chloro-5-methylpyridine-oxo-phosphonate. The resulting compound is then reacted with 4-chlorophenol and 2-ethylphenol to form bis(4-chlorophenyl) (2-ethylphenyl)amidophosphate.

Scientific Research Applications

Bis(4-chlorophenyl) (2-ethylphenyl)amidophosphate has been extensively studied for its insecticidal properties. It is used to control a wide range of pests, including mosquitoes, flies, termites, and other insects. bis(4-chlorophenyl) (2-ethylphenyl)amidophosphate is also used in research to study the effects of organophosphate exposure on the nervous system.